2-(Oxan-2-yloxy)-2-phenylacetic acid

• Molecular Formula: C13H16O4
• Molecular Weight: 236.26 g/mol
• IUPAC Name: 2-(oxan-2-yloxy)-2-phenylacetic acid
• InChI: InChI=1S/C13H16O4/c14-13(15)12(10-6-2-1-3-7-10)17-11-8-4-5-9-16-11/h1-3,6-7,11-12H,4-5,8-9H2,(H,14,15)
• InChI Key: CJJAVRWGJRYWMI-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)OC(C2=CC=CC=C2)C(=O)O

Description

2-(Oxan-2-yloxy)-2-phenylacetic acid is a useful research compound. Its molecular formula is C13H16O4 and its molecular weight is 236.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of hydroxy-phenyl-acetic acid (2 g, 13.4 mmol) in DCM (30 mL) was added PTSA (51.2 mg, 0.27 mmol) at 0° C. followed by the addition of 3,4-dihydro-2H-pyran (1.55 g, 18.4 mmol). The mixture was stirred at 0° C. for another 15 min and then gradually warmed up to room temperature and stirred for a further 1.5 hours. The reaction mixture was diluted with DCM (100 mL). The organic phase was washed with saturated aq. Na2CO3 (2×20 mL), water (20 mL), brine (20 mL), dried (Na2SO4) and evaporated in vacuo. The crude material was purified by column chromatography on silica gel (EtOAc:petroleum ether 2:5) to afford the title compound as a yellow sticky solid in 48% yield, 1.5 g. LCMS (system 10): Rt=1.82 min; m/z 237 [M+H]+.